Cas no 2111853-72-4 (methyl 2-(trifluoromethyl)-1H-indole-5-carboxylate)

• Product Name: methyl 2-(trifluoromethyl)-1H-indole-5-carboxylate
• CAS No: 2111853-72-4
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 5290543
• Update Time: 2026-03-10

methyl 2-(trifluoromethyl)-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(trifluoromethyl)-1H-indole-5-carboxylate

• Inchi： 1S/C11H8F3NO2/c1-17-10(16)6-2-3-8-7(4-6)5-9(15-8)11(12,13)14/h2-5,15H,1H3
• InChI Key： WAFPRZKUKYKZFS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(OC)=O)C=C2)C=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on methyl 2-(trifluoromethyl)-1H-indole-5-carboxylate

Methyl 2-(Trifluoromethyl)-1H-indole-5-carboxylate (CAS No. 2111853-72-4): A Comprehensive Overview

Methyl 2-(trifluoromethyl)-1H-indole-5-carboxylate, identified by its CAS number 2111853-72-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the indole family, which is well-documented for its diverse biological activities and therapeutic potential. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a valuable candidate for further research and development.

The molecular formula of Methyl 2-(trifluoromethyl)-1H-indole-5-carboxylate is C₁₂H₉F₃O₂, reflecting its complex and highly functionalized structure. This compound has garnered attention due to its unique chemical characteristics and potential applications in drug discovery. The indole core is a well-known scaffold in medicinal chemistry, often associated with compounds that exhibit antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The introduction of a trifluoromethyl group into the indole structure of Methyl 2-(trifluoromethyl)-1H-indole-5-carboxylate contributes to these advantages, making it an attractive molecule for medicinal chemists. This modification not only improves the compound's binding affinity to biological targets but also extends its half-life in vivo, which is crucial for therapeutic efficacy.

The synthesis of Methyl 2-(trifluoromethyl)-1H-indole-5-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors. The key step in its synthesis is the introduction of the trifluoromethyl group, which can be achieved through various methods such as halogenation followed by metal-catalyzed cross-coupling reactions. The use of advanced synthetic techniques ensures high yield and purity, which are essential for pharmaceutical applications.

This compound has been studied in various preclinical models to evaluate its potential therapeutic effects. Initial research suggests that Methyl 2-(trifluoromethyl)-1H-indole-5-carboxylate exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders.

The pharmacokinetic profile of Methyl 2-(trifluoromethyl)-1H-indole-5-carboxylate has been thoroughly analyzed to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Studies indicate that the compound has a favorable pharmacokinetic profile, with moderate solubility in water and oil phases, which facilitates its formulation into various dosage forms. Furthermore, its stability under different conditions ensures that it can be stored and transported without significant degradation.

In conclusion, Methyl 2-(trifluoromethyl)-1H-indole-5-carboxylate (CAS No. 2111853-72-4) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, particularly the presence of a trifluoromethyl group, contribute to its enhanced biological activity and favorable pharmacokinetic properties. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in the development of novel drugs targeting various diseases.